Cas no 40630-12-4 (2,4-Pentanedione, 1,5-dichloro-)

• Product Name: 2,4-Pentanedione, 1,5-dichloro-
• CAS No: 40630-12-4
• MF: C₅H₆Cl₂O₂
• MW: 169.00593996048
• CID: 838947
• PubChem ID: 13074746
• Update Time: 2025-06-15

2,4-Pentanedione, 1,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1,5-dichloro-
• 1,5-dichloropentane-2,4-dione
• DA-06076
• SCHEMBL5772267
• 2,4-Pentanedione, 1,5-dichloro-
• F74169
• 40630-12-4

• Inchi： 1S/C5H6Cl2O2/c6-2-4(8)1-5(9)3-7/h1-3H2
• InChI Key： UUZMIZMSMICNNC-UHFFFAOYSA-N
• SMILES： ClCC(CC(CCl)=O)=O

Computed Properties

• Exact Mass: 167.9744848g/mol
• Monoisotopic Mass: 167.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 2,4-Pentanedione, 1,5-dichloro-

Recent Advances in the Study of 2,4-Pentanedione, 1,5-dichloro- (CAS: 40630-12-4) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Pentanedione, 1,5-dichloro- (CAS: 40630-12-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2,4-Pentanedione, 1,5-dichloro- as a versatile intermediate in organic synthesis. Its dichloro-substituted structure provides a reactive scaffold for further chemical modifications, making it a valuable building block in the synthesis of more complex molecules. Researchers have successfully utilized this compound in the development of novel heterocyclic compounds, which are of particular interest in medicinal chemistry due to their diverse biological activities.

In the realm of biological activity, preliminary investigations suggest that 2,4-Pentanedione, 1,5-dichloro- exhibits promising antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, although further studies are needed to elucidate the precise molecular interactions.

Beyond its antimicrobial potential, recent research has explored the compound's application in cancer therapeutics. In vitro studies conducted at several leading pharmaceutical research institutions have shown that derivatives of 2,4-Pentanedione, 1,5-dichloro- exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with hematological malignancies. These findings were presented at the 2024 American Chemical Society National Meeting, sparking interest in further development of these compounds as potential anticancer agents.

The pharmacokinetic properties of 2,4-Pentanedione, 1,5-dichloro- and its derivatives have also been a subject of recent investigation. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study published in Drug Metabolism and Disposition revealed favorable characteristics for several synthesized analogs, suggesting good oral bioavailability and manageable toxicity profiles in animal models. These findings represent a significant step forward in the translational potential of these compounds.

From a synthetic chemistry perspective, recent advances in green chemistry approaches have been applied to the production of 2,4-Pentanedione, 1,5-dichloro-. A 2024 paper in Green Chemistry described an environmentally friendly synthesis route that reduces hazardous byproducts while maintaining high yield and purity. This development addresses growing concerns about sustainable pharmaceutical manufacturing practices.

Looking forward, the research community anticipates several key developments related to 2,4-Pentanedione, 1,5-dichloro-. Current clinical trials are evaluating its derivatives for various therapeutic indications, and preliminary results are expected in late 2024. Additionally, computational chemistry approaches are being employed to design novel analogs with improved target specificity and reduced off-target effects. These efforts are supported by recent advances in molecular modeling and artificial intelligence-assisted drug design.

In conclusion, 2,4-Pentanedione, 1,5-dichloro- (CAS: 40630-12-4) represents a promising scaffold in medicinal chemistry with diverse potential applications. The compound's unique chemical properties, coupled with recent biological findings, position it as an important focus for future pharmaceutical research and development efforts. Continued investigation into its mechanism of action and therapeutic potential is warranted, particularly in addressing current challenges in antimicrobial resistance and oncology.